3-(m-tolyl)-3-(trifluoromethyl)-3H-diazirine

• Molecular Formula: C9H7F3N2
• Molecular Weight: 200.16 g/mol
• IUPAC Name: 3-(3-methylphenyl)-3-(trifluoromethyl)diazirine
• InChI: InChI=1S/C9H7F3N2/c1-6-3-2-4-7(5-6)8(13-14-8)9(10,11)12/h2-5H,1H3
• InChI Key: CSHONXYZIXZALG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2(N=N2)C(F)(F)F

Description

3-(m-tolyl)-3-(trifluoromethyl)-3H-diazirine is a useful research compound. Its molecular formula is C9H7F3N2 and its molecular weight is 200.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold stirring solution of 3-m-tolyl-3-trifluoromethyl-diaziridine (2.0 g, 10 mmol. prepared using the methods described in Doucet-Personeni C. et al., J. Med. Chem., 2001, 44, 3203 and Nassal, M. Liebigs Ann. Chem. 1983, 1510–1523 or in Stromgaard, K et al., J. Med. Chem., 2002, 45, 4038–46) in ethanol (20 mL) was added triethylamine (1.5 g, 15 mmol). To this mixture was added tert-butyl hypochlorite (3.25 g, 30 mmol), and the mixture stirred for 5 min. This mixture was poured into 10% aqueous sodium sulfite (100 mL), and extracted with ether. The ether extract was washed with brine, dried (MgSO4), filtered and concentrated. The residue was purified by column chromatography (SiO2, pentane) to provide 1.6 g (Yield 80%) of the title compound. 1H NMR (300 MHz, CDCl3) δ ppm: 2.33 (3H, s) 6.90–7.03 (2H, m) 7.15–7.31 (2H, m).